Cas no 439085-86-6 (5-Benzothiazolol,2-(ethylthio)-)

5-Benzothiazolol,2-(ethylthio)- structure
439085-86-6 structure
Product Name:5-Benzothiazolol,2-(ethylthio)-
CAS No:439085-86-6
MF:C9H9NOS2
MW:211.303859472275
CID:327251
PubChem ID:45077027
Update Time:2025-04-19

5-Benzothiazolol,2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

    • 5-Benzothiazolol,2-(ethylthio)-
    • 2-(ethylthio)benzo[d]thiazol-5-ol
    • 2-ethylsulfanyl-1,3-benzothiazol-5-ol
    • 5-Benzothiazolol,2-(ethylthio)-(9CI)
    • 439085-86-6
    • FT-0743756
    • Inchi: 1S/C9H9NOS2/c1-2-12-9-10-7-5-6(11)3-4-8(7)13-9/h3-5,11H,2H2,1H3
    • InChI Key: GRPTYMRBPXVEDD-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=C(C=CC1=2)O)SCC

Computed Properties

  • Exact Mass: 211.013
  • Monoisotopic Mass: 211.013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 86.7A^2
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.